Cas no 816421-86-0 (2-Pyridinamine, N-[4-(1-pyrenyl)phenyl]-N-2-pyridinyl-)

2-Pyridinamine, N-[4-(1-pyrenyl)phenyl]-N-2-pyridinyl- structure
816421-86-0 structure
Product name:2-Pyridinamine, N-[4-(1-pyrenyl)phenyl]-N-2-pyridinyl-
CAS No:816421-86-0
MF:C32H21N3
MW:447.52924
CID:703579
PubChem ID:58262066

2-Pyridinamine, N-[4-(1-pyrenyl)phenyl]-N-2-pyridinyl- Chemical and Physical Properties

Names and Identifiers

    • 2-Pyridinamine, N-[4-(1-pyrenyl)phenyl]-N-2-pyridinyl-
    • N-(4-pyren-1-ylphenyl)-N-pyridin-2-ylpyridin-2-amine
    • 816421-86-0
    • N-[4-(PYREN-1-YL)PHENYL]-N-(PYRIDIN-2-YL)PYRIDIN-2-AMINE
    • DTXSID40729041
    • SCHEMBL12606490
    • Inchi: InChI=1S/C32H21N3/c1-3-20-33-29(8-1)35(30-9-2-4-21-34-30)26-16-12-22(13-17-26)27-18-14-25-11-10-23-6-5-7-24-15-19-28(27)32(25)31(23)24/h1-21H
    • InChI Key: LMCBLCIGYWRTLA-UHFFFAOYSA-N
    • SMILES: C1=CC=NC(=C1)N(C2=CC=C(C=C2)C3=C4C=CC5=CC=CC6=C5C4=C(C=C6)C=C3)C7=CC=CC=N7

Computed Properties

  • Exact Mass: 447.173547683g/mol
  • Monoisotopic Mass: 447.173547683g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 35
  • Rotatable Bond Count: 4
  • Complexity: 683
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 29Ų
  • XLogP3: 8.4

Recommend Articles

Recommended suppliers
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
Jincang Pharmaceutical (Shanghai) Co., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Jincang Pharmaceutical (Shanghai) Co., LTD.